Cas no 2229080-54-8 (2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid
• CAS No: 2229080-54-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5810824
• PubChem ID: 165707660
• Update Time: 2025-10-28

2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid
• EN300-1975069
• 2229080-54-8

• Inchi： 1S/C10H10F2O3/c1-6-7(10(11,12)9(13)14)4-3-5-8(6)15-2/h3-5H,1-2H3,(H,13,14)
• InChI Key： GRVJNGURXIMNLG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=C(C=1C)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid

Comprehensive Introduction to 2,2-Difluoro-2-(3-methoxy-2-methylphenyl)acetic Acid (CAS No. 2229080-54-8)

2,2-Difluoro-2-(3-methoxy-2-methylphenyl)acetic acid (CAS No. 2229080-54-8) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoroacetic acid moiety and the methoxy-methylphenyl group, make it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing bioactive molecules and small-molecule drugs. The growing demand for fluorinated compounds in drug discovery underscores its relevance in modern medicinal chemistry.

The compound's CAS number 2229080-54-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in chemical inventories and research publications. Its molecular formula, C₁₀H₁₀F₂O₃, highlights a balance between lipophilicity and polarity, which is advantageous for optimizing drug-like properties. Recent studies emphasize the importance of fluorine substitution in enhancing metabolic stability and binding affinity, aligning with trends in rational drug design.

In the context of green chemistry, 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid has garnered attention for its potential in sustainable synthesis. The incorporation of fluorine atoms often reduces the need for harsh reagents, aligning with the industry's shift toward eco-friendly processes. Additionally, its applications in crop protection and veterinary medicine are being explored, driven by the need for novel agrochemicals with lower environmental impact.

From a technical perspective, the compound's physicochemical properties, such as melting point, solubility, and pKa, are critical for formulation scientists. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. These attributes are vital for ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2229080-54-8. Computational models frequently screen fluorinated analogs for target engagement and ADME optimization. This synergy between experimental and in silico approaches accelerates the identification of promising candidates, positioning 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid as a valuable scaffold.

In summary, 2,2-difluoro-2-(3-methoxy-2-methylphenyl)acetic acid represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted applications, coupled with evolving industry trends, ensure its continued relevance in both academic and industrial settings.